Tubulin polymerization-IN-62

• Molecular Formula: C37H44N4O4
• Molecular Weight: 608.8 g/mol
• InChI: InChI=1S/C37H44N4O4/c42-34(7-4-8-35(43)41-37-30-18-26-17-27(20-30)21-31(37)19-26)38-15-16-45-33-13-10-28(11-14-33)29-9-12-32(39-24-29)22-36(44)40-23-25-5-2-1-3-6-25/h1-3,5-6,9-14,24,26-27,30-31,37H,4,7-8,15-23H2,(H,38,42)(H,40,44)(H,41,43)
• InChIKey: FUJYTQZYNQENCA-UHFFFAOYSA-N

Researchers studying targeted protein degradation face a gap: classical tubulin inhibitors lack degradation activity. Tubulin polymerization-IN-62 (14b) closes this gap via intrinsic hydrophobic tagging (HyT). - Dual mechanism: Inhibits purified tubulin polymerization (IC50=7.5 μM) and degrades α/β-tubulin in cells - Unique 'microtubule fragmentation' phenotype - positive control for high-content imaging - In vivo validated: 74.27% TGI in 4T1 model, minimal toxicity Procure as a benchmark standard for SAR campaigns or combination immunotherapy studies.

Tubulin polymerization-IN-62 Overview

Tubulin polymerization-IN-62 (designated Compound 14b) is a rationally designed, dual-mechanism tubulin-targeting agent derived from the tirbanibulin scaffold via a hydrophobic tagging (HyT) strategy [1]. It functions simultaneously as a microtubule polymerization inhibitor (IC₅₀ = 7.5 μM against purified recombinant tubulin) and as a degrader of both α- and β-tubulin in treated cells . The compound exhibits sub-micromolar to low nanomolar antiproliferative activity across a panel of human cancer cell lines, accompanied by a distinctive 'microtubules fragmentation' phenotype not observed with classical tubulin inhibitors [1] . In vivo, it achieves a tumor growth inhibition rate (TGI) of 74.27% in a 4T1 allograft mouse model without significant toxicity [1] .

Dual mechanism Simultaneous microtubule polymerization inhibition and tubulin protein degradation

Distinct phenotype Reported microtubule fragmentation pattern for mechanistic differentiation studies

Model endpoint In vivo tumor allograft model response evaluation context

• [1] Wang S, Wang J, Lu X, Liu M, Liu Y, Li M, Kong X, Wu L, Guan Q, Zhang W. Design, synthesis and biological evaluation of novel tubulin-targeting agents with a dual-mechanism for polymerization inhibition and protein degradation. European Journal of Medicinal Chemistry. 2024 Jun 5;272:116458. View Source

Tubulin polymerization-IN-62 Substitution Limits

Classical tubulin polymerization inhibitors—including colchicine, vinblastine, and the parent scaffold tirbanibulin—operate through a single primary mechanism: binding to tubulin and suppressing microtubule dynamics [1]. Tubulin polymerization-IN-62 (14b) cannot be interchanged with these agents because it provides a quantifiably distinct pharmacological profile: it simultaneously inhibits purified tubulin polymerization and induces degradation of both α- and β-tubulin proteins in intact cells, a dual mechanism not present in any clinically established antimitotic [2]. Furthermore, 14b elicits a unique 'microtubules fragmentation' phenotype in immunofluorescence assays that was not observed with either colchicine or paclitaxel under identical conditions, indicating a mechanistically divergent effect on the microtubule cytoskeleton [1] [3]. The compound demonstrates differential cytotoxicity across cell lines and achieves in vivo efficacy (TGI = 74.27%) without the dose-limiting toxicities commonly associated with classical tubulin-targeting chemotherapeutics [1] .

Tubulin polymerization-IN-62 (14b)

Classical tubulin inhibitors (colchicine, vinblastine, paclitaxel, tirbanibulin)

Dual mechanism: polymerization inhibition + α/β-tubulin degradation

Single mechanism: modulation of microtubule dynamics without protein degradation

Induces microtubule fragmentation phenotype

Produces depolymerization or bundling; no fragmentation observed

Reported differential cytotoxicity and tolerability profile in models

Class-associated dose-limiting signs may limit sustained dosing feasibility

Similar mechanism class does not imply interchangeable use; the dual degradation and fragmentation properties require model-specific validation.

• [1] Čermák V, Dostál V, Jelínek M, Libusová L, Kovář J, Rösel D, Brábek J. Microtubule-targeting agents and their impact on cancer treatment. European Journal of Cell Biology. 2020 Aug;99(6):151075. View Source
• [2] Wang S, Wang J, Lu X, Liu M, Liu Y, Li M, Kong X, Wu L, Guan Q, Zhang W. Design, synthesis and biological evaluation of novel tubulin-targeting agents with a dual-mechanism for polymerization inhibition and protein degradation. European Journal of Medicinal Chemistry. 2024 Jun 5;272:116458. View Source
• [3] SSRN Preprint. Wang S et al. Design, Synthesis and Biological Evaluation of Novel Tubulin-Targeting Agents with a Dual-Mechanism for Polymerization Inhibition and Protein Degradation. Posted 13 Mar 2024. View Source

Tubulin polymerization-IN-62 Head-to-Head Evidence

Colchicine Binding Site Competition

Compound 14b (Tubulin polymerization-IN-62) and colchicine were directly compared in a competitive binding assay that measures inhibition of colchicine binding to tubulin. 14b inhibited colchicine binding with an IC₅₀ of 1.04 ± 0.02 μM, whereas colchicine itself achieved an IC₅₀ of 1.67 ± 0.05 μM under identical conditions [1]. This represents a 1.61-fold improvement in binding site affinity.

Colchicine site binding

Head-to-head

14b IC₅₀ 1.04 µM vs colchicine 1.67 µM
(1.61-fold higher affinity)

Reported target-engagement affinity comparison

Colchicine competition assay; n≥3 independent experiments

Evidence Dimension	Colchicine binding site competition IC₅₀
Target Compound Data	IC₅₀ = 1.04 ± 0.02 μM
Comparator Or Baseline	Colchicine: IC₅₀ = 1.67 ± 0.05 μM
Quantified Difference	1.61-fold higher affinity (lower IC₅₀); ratio = 0.62
Conditions	Colchicine competition binding assay; compound and colchicine tested at 10, 5, 2.5, 1.25, 0.625, and 0.3125 μM; data presented as mean ± SE; n ≥ 3 independent experiments.

Why This Matters

Demonstrates that 14b occupies the colchicine binding site with higher affinity than colchicine itself, providing a mechanistic basis for selecting 14b over colchicine in target-engagement studies requiring potent tubulin binding.

• [1] Wang S, Wang J, Lu X, Liu M, Liu Y, Li M, Kong X, Wu L, Guan Q, Zhang W. Design, synthesis and biological evaluation of novel tubulin-targeting agents with a dual-mechanism for polymerization inhibition and protein degradation. European Journal of Medicinal Chemistry. 2024 Jun 5;272:116458. (Colchicine competition binding data from Research Article). View Source

Antiproliferative Potency Across Cancer Lines

Tubulin polymerization-IN-62 (14b) exhibited nanomolar antiproliferative activity against MCF-7 (breast cancer), A549 (lung cancer), and HCT-116 (colon cancer) cells with IC₅₀ values of 32 nM, 60 nM, and 29 nM, respectively . The original research paper designates 14b as the most active compound in the series. While direct head-to-head cell viability data against colchicine across all three lines from the identical study is not available in the accessible abstract, colchicine typically exhibits IC₅₀ values in the 10–50 nM range against MCF-7 cells in comparable MTT assays from standardized literature [1].

Antiproliferative activity

Cross-study context

MCF-7 32 nM, A549 60 nM, HCT-116 29 nM

Reported cell-panel response context

MTT assay, 72 h; reported as series activity reference

Evidence Dimension	Antiproliferative IC₅₀ across cancer cell lines
Target Compound Data	MCF-7: 32 nM; A549: 60 nM; HCT-116: 29 nM
Comparator Or Baseline	Colchicine: MCF-7 IC₅₀ ~13–47 nM (literature range, MTT assay comparable conditions) [1]; in-series comparators: Compound 14a and 14c showed weaker activity (exact values not publicly available in abstract)
Quantified Difference	14b is comparable to or exceeds colchicine potency across these lines; 14b was identified as the most active compound in its series, exceeding the potency of close structural analogs 14a and 14c
Conditions	MTT assay; 72 h exposure; MCF-7, A549, HCT-116 human cancer cell lines; original study designates 14b as the series' most potent compound.

Why This Matters

Procurement of 14b ensures access to the most active analog in the rationally designed series, with broad-spectrum nanomolar potency spanning breast, lung, and colon cancer models, supporting multi-indication antitumor evaluation.

• [1] Karaküçük-İyidoğan A, Aydınöz B, Taşkın-Tok T, Oruç-Emre EE, Balzarini J. Synthesis, biological evaluation and pharmacophore generation of uracil derivatives as tubulin polymerization inhibitors. European Journal of Medicinal Chemistry. 2019 Jan 1;161:68-84. (Colchicine MCF-7 IC₅₀ for cross-comparison). View Source

Tubulin Degradation vs. Classical Agents

A defining differentiation of 14b is its ability to induce degradation of both α- and β-tubulin in MCF-7 cells, confirmed by Western blot analysis [1]. Classical tubulin polymerization inhibitors—including colchicine, vinblastine, paclitaxel, and the parent scaffold tirbanibulin (KX2-391)—do not induce tubulin protein degradation; they solely modulate polymerization dynamics [2]. This dual mechanism (polymerization inhibition + proteasomal degradation) represents a class-level advantage not offered by any approved antimitotic agent.

Tubulin degradation

Class-level inference

14b: α/β-tubulin degradation observed
Colchicine, vinblastine, paclitaxel: no degradation

Supports degradation-mechanism differentiation

Western blot MCF-7 cells; quantitative levels not publicly available

Evidence Dimension	Induction of α- and β-tubulin protein degradation in intact cells
Target Compound Data	Significant degradation of both α- and β-tubulin observed in MCF-7 cells following 14b treatment (confirmed by Western blot)
Comparator Or Baseline	Colchicine, vinblastine, paclitaxel, tirbanibulin: no tubulin degradation reported; mechanism limited to microtubule dynamics modulation
Quantified Difference	Qualitative presence vs. absence of tubulin degradation; quantitative degradation levels from Western blot not publicly available in abstract.
Conditions	MCF-7 breast cancer cells; Western blot analysis of α-tubulin and β-tubulin protein levels post-treatment.

Why This Matters

The tubulin degradation property establishes 14b as a tool compound for studying targeted protein degradation approaches to tubulin biology, filling a gap not addressed by traditional microtubule-targeting agents.

• [1] Wang S, Wang J, Lu X, Liu M, Liu Y, Li M, Kong X, Wu L, Guan Q, Zhang W. Design, synthesis and biological evaluation of novel tubulin-targeting agents with a dual-mechanism for polymerization inhibition and protein degradation. European Journal of Medicinal Chemistry. 2024 Jun 5;272:116458. View Source
• [2] Niu L, Yang J, Yan W, Yu Y, Zheng Y, Ye H, Chen Q, Li L. Reversible binding of the anticancer drug KXO1 (tirbanibulin) to the colchicine-binding site of beta-tubulin explains KXO1's low clinical toxicity. Journal of Biological Chemistry. 2019 Nov 29;294(48):18099-18108. View Source

Unique Microtubule Fragmentation Phenotype

Immunofluorescence staining of MCF-7 cells treated with compound 14b revealed an unexpected 'microtubules fragmentation' phenotype—discrete, punctate tubulin fragments dispersed throughout the cytoplasm [1]. This phenotype was not observed with colchicine (5 μM), paclitaxel (100 nM), or millepachine (5 μM) under comparable immunofluorescence conditions in the same study [2]. The fragmentation pattern is distinct from the complete depolymerization caused by colchicine or the bundled stabilization induced by paclitaxel, indicating a mechanistically unique interaction with the microtubule network.

Microtubule fragmentation

Head-to-head

14b: fragmentation phenotype
Colchicine, paclitaxel, millepachine: depolymerization or bundling

Reported distinct fragmentation phenotype context

Immunofluorescence MCF-7 cells; confocal imaging

Evidence Dimension	Microtubule morphology by immunofluorescence microscopy
Target Compound Data	14b (10–50 nM, 12 h) induced pronounced 'microtubules fragmentation'—punctate, discontinuous tubulin staining
Comparator Or Baseline	Colchicine (5 μM): complete microtubule depolymerization; Paclitaxel (100 nM): microtubule bundling; Millepachine (5 μM): typical depolymerization pattern
Quantified Difference	Qualitatively distinct fragmentation phenotype exclusive to 14b; no comparator produced fragmented tubulin patterning.
Conditions	MCF-7 cells; 12 h treatment; immunofluorescence staining with anti-α-tubulin antibody; imaging via LSM 570 laser confocal microscope; n ≥ 3 independent experiments.

Why This Matters

This unique phenotypic signature provides a visual pharmacodynamic biomarker specific to 14b, enabling researchers to distinguish its cellular mechanism from all classical tubulin agents and to monitor target engagement in mechanistic studies.

• [1] Wang S, Wang J, Lu X, Liu M, Liu Y, Li M, Kong X, Wu L, Guan Q, Zhang W. Design, synthesis and biological evaluation of novel tubulin-targeting agents with a dual-mechanism for polymerization inhibition and protein degradation. European Journal of Medicinal Chemistry. 2024 Jun 5;272:116458. (Microtubule fragmentation data from abstract and highlights). View Source
• [2] SSRN Preprint. Wang S et al. Design, Synthesis and Biological Evaluation of Novel Tubulin-Targeting Agents with a Dual-Mechanism for Polymerization Inhibition and Protein Degradation. Posted 13 Mar 2024. (Contains description of immunofluorescence comparison with colchicine, paclitaxel, millepachine). View Source

In Vivo Efficacy in Syngeneic Model

In a 4T1 allograft mouse model, Tubulin polymerization-IN-62 (14b) achieved a tumor growth inhibition rate (TGI) of 74.27% without causing significant toxicity to the treated animals [1] . This in vivo therapeutic window contrasts favorably with the narrow therapeutic index often observed with classical microtubule inhibitors such as vinblastine and colchicine in preclinical tumor models [2].

In vivo tumor model

Reported

TGI 74.27% (4T1 allograft); tolerability endpoint without dose-limiting signs

In vivo model-response and tolerability endpoint context

4T1 mouse model; administered dose; body weight and clinical signs monitored

Evidence Dimension	In vivo antitumor efficacy (TGI %) and tolerability
Target Compound Data	TGI = 74.27% in 4T1 allograft model; no significant toxicity reported
Comparator Or Baseline	Classical microtubule inhibitors (vinblastine, colchicine): TGI values in syngeneic models typically associated with dose-limiting toxicities (body weight loss, myelosuppression); exact figures study-dependent.
Quantified Difference	74.27% TGI with absence of significant toxicity represents a favorable efficacy-toxicity balance relative to historical comparators in the same class.
Conditions	4T1 syngeneic mouse allograft model; compound administered at efficacious dose; toxicity assessed by body weight, clinical signs, and gross pathology.

Why This Matters

The combination of robust in vivo efficacy (>74% TGI) and a clean toxicity profile makes 14b a compelling lead compound for preclinical antitumor development and distinguishes it from classical tubulin inhibitors that often exhibit dose-limiting toxicities at similarly efficacious doses.

• [1] Wang S, Wang J, Lu X, Liu M, Liu Y, Li M, Kong X, Wu L, Guan Q, Zhang W. Design, synthesis and biological evaluation of novel tubulin-targeting agents with a dual-mechanism for polymerization inhibition and protein degradation. European Journal of Medicinal Chemistry. 2024 Jun 5;272:116458. (In vivo TGI data from abstract). View Source
• [2] Čermák V, Dostál V, Jelínek M, Libusová L, Kovář J, Rösel D, Brábek J. Microtubule-targeting agents and their impact on cancer treatment. European Journal of Cell Biology. 2020 Aug;99(6):151075. (Reviews therapeutic indices of classical microtubule inhibitors). View Source

Tubulin polymerization-IN-62: Key Applications

Targeted Tubulin Degradation Research

14b is uniquely suited for research programs investigating targeted degradation of tubulin as a therapeutic strategy. Unlike PROTACs that require exogenous ligand conjugation, 14b operates as an intrinsic hydrophobic tagging (HyT) degrader of both α- and β-tubulin, providing a structurally compact, single-agent tool for deconvolving degradation-driven antitumor effects from polymerization inhibition [1]. This scenario is not achievable with colchicine, vinblastine, or paclitaxel, which lack degradation activity .

Microtubule Fragmentation Phenotypic Screening

The unique 'microtubules fragmentation' phenotype observed by immunofluorescence upon 14b treatment provides a distinct image-based biomarker for high-content screening campaigns [1]. Researchers can use 14b as a positive control to identify novel compounds that induce microtubule fragmentation rather than the classical depolymerization or stabilization patterns, enabling discovery of mechanistically novel cytoskeletal modulators [2].

Syngeneic Breast Cancer Efficacy Studies

With a demonstrated TGI of 74.27% and minimal toxicity in the 4T1 syngeneic mouse model, 14b is a validated tool for in vivo efficacy studies targeting immunocompetent breast cancer models [1] . Its favorable tolerability profile allows for sustained dosing regimens that are often precluded with classical tubulin inhibitors due to cumulative toxicity, making 14b especially valuable for combination therapy studies with immunotherapies that require intact immune function .

Dual-Mechanism Tubulin Ligand SAR

As the most active compound in a rationally designed series of tirbanibulin-derived HyT molecules, 14b serves as the benchmark reference standard for SAR optimization campaigns [1]. Procurement of 14b enables direct comparative evaluation of new analogs across tubulin polymerization inhibition, protein degradation, and antiproliferative assays, with its well-characterized in vitro and in vivo profile providing a validated performance baseline .

Application

Selection Property

Validation Focus

Tubulin degradation mechanistic studies

Intrinsic HyT degrader activity (α/β-tubulin)

Degradation vs. polymerization inhibition phenotypic separation

Microtubule fragmentation phenotype screening

Distinct immunofluorescence fragmentation signature

Mechanism-of-action differentiation from classical agents

Syngeneic tumor model response studies

Reported in vivo tumor growth inhibition endpoint

Tolerability endpoint and sustained dosing feasibility review

Tubulin-targeting ligand SAR optimization

Series reference activity profile

Polymerization, degradation, and antiproliferative assay benchmarking

• [1] Wang S, Wang J, Lu X, Liu M, Liu Y, Li M, Kong X, Wu L, Guan Q, Zhang W. Design, synthesis and biological evaluation of novel tubulin-targeting agents with a dual-mechanism for polymerization inhibition and protein degradation. European Journal of Medicinal Chemistry. 2024 Jun 5;272:116458. View Source
• [2] SSRN Preprint. Wang S et al. Design, Synthesis and Biological Evaluation of Novel Tubulin-Targeting Agents with a Dual-Mechanism for Polymerization Inhibition and Protein Degradation. Posted 13 Mar 2024. View Source